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Compound of Interest

Compound Name:
2-Butoxy-N-(2-

methoxybenzyl)aniline

Cat. No.: B1385607 Get Quote

Disclaimer: A unique Chemical Abstracts Service (CAS) number for the specific compound 2-
Butoxy-N-(2-methoxybenzyl)aniline could not be definitively identified in public chemical

databases. This guide will, therefore, focus on the closely related and well-documented

compound, 4-Isobutoxy-N-(2-methoxybenzyl)aniline (CAS: 1040688-03-6), as a representative

molecule of this class. The information presented herein, including properties, synthesis, and

potential biological activities, pertains to this analog.

Core Compound: 4-Isobutoxy-N-(2-
methoxybenzyl)aniline
This technical guide provides a comprehensive overview of 4-Isobutoxy-N-(2-

methoxybenzyl)aniline, a compound of interest in medicinal chemistry and materials science.

This document is intended for researchers, scientists, and professionals in drug development.

Physicochemical and Structural Data
The key identifiers and physicochemical properties of 4-Isobutoxy-N-(2-methoxybenzyl)aniline

are summarized in the tables below.
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Identifier Value

CAS Number 1040688-03-6[1]

IUPAC Name
N-[(2-methoxyphenyl)methyl]-4-(2-

methylpropoxy)aniline[1]

Molecular Formula C18H23NO2[1]

Molecular Weight 285.38 g/mol [1]

Predicted Physicochemical Properties Value

XLogP3 4.4

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 6

Topological Polar Surface Area 30.6 Å²

Heavy Atom Count 21

Formal Charge 0

Complexity 289

Data sourced from PubChem CID 49855580. Note that these are computationally predicted

properties.

Synthesis Protocol: N-Alkylation of Substituted
Anilines
The synthesis of N-alkoxybenzyl aniline derivatives, such as 4-Isobutoxy-N-(2-

methoxybenzyl)aniline, can be achieved through several established organic synthesis routes.

A common and effective method is the reductive amination of an appropriately substituted

aniline with an aldehyde, or direct N-alkylation. Below is a generalized experimental protocol

for the synthesis of N-substituted anilines.
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General Procedure for Reductive Amination
Materials:

4-isobutoxyaniline

2-methoxybenzaldehyde

Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Acetic acid (optional, as a catalyst)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for elution

Procedure:

To a solution of 4-isobutoxyaniline (1.0 equivalent) in the chosen solvent (DCM or DCE), add

2-methoxybenzaldehyde (1.0-1.2 equivalents).

If required, a catalytic amount of acetic acid can be added to facilitate the formation of the

imine intermediate. The reaction mixture is stirred at room temperature for 1-2 hours.

Sodium triacetoxyborohydride (1.5 equivalents) is then added portion-wise to the reaction

mixture. The reaction is monitored by Thin Layer Chromatography (TLC) until the starting

materials are consumed.

Upon completion, the reaction is quenched by the slow addition of a saturated sodium

bicarbonate solution.
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The aqueous layer is extracted three times with the organic solvent.

The combined organic layers are washed with brine, dried over anhydrous MgSO₄ or

Na₂SO₄, filtered, and the solvent is removed under reduced pressure.

The crude product is purified by flash column chromatography on silica gel using a gradient

of hexanes and ethyl acetate to yield the pure N-substituted aniline.

Biological Activity and Signaling Pathways
Substituted aniline derivatives are being explored for a range of biological activities. Preliminary

studies on compounds like 4-Isobutoxy-N-(2-methoxybenzyl)aniline suggest potential

anticancer properties, possibly through the inhibition of cancer cell proliferation[1].

The broader class of aniline compounds has been shown to induce oxidative stress, which can

lead to the activation of specific cellular signaling pathways. Aniline exposure in vivo has been

linked to the activation of NF-κB and MAPKs (mitogen-activated protein kinases) signaling

cascades in splenocytes[2]. This activation is a response to cellular stress and can lead to

inflammatory and fibrogenic responses[2].

Potential Signaling Pathway: Oxidative Stress Response
Aniline and its derivatives can induce the production of reactive oxygen species (ROS), leading

to oxidative stress. This can trigger a signaling cascade involving IκB kinases (IKKs) and

MAPKs, such as ERK1/2, JNK1/2, and p38[2]. The activation of these kinases can lead to the

phosphorylation and subsequent activation of transcription factors like NF-κB and AP-1, which

in turn regulate the expression of genes involved in inflammation and cell survival[2].

Mandatory Visualizations
Experimental Workflow: Synthesis of N-Substituted
Anilines
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Reaction Setup

Reaction

Workup

Purification

Dissolve 4-isobutoxyaniline and 2-methoxybenzaldehyde in DCM

Imine Formation
(Stir at RT, 1-2h)

Add NaBH(OAc)3
(Reductive Amination)

Quench with NaHCO3 solution

Extract with DCM

Wash with Brine

Dry over Na2SO4

Concentrate in vacuo

Silica Gel Column Chromatography

Pure 4-Isobutoxy-N-(2-methoxybenzyl)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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